6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile

• Molecular Formula: C23H16BrClN6O
• Molecular Weight: 507.8 g/mol
• IUPAC Name: 6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenylpyrazol-4-yl)-2,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile
• InChI: InChI=1S/C23H16BrClN6O/c1-12-17(21(25)31(30-12)15-5-3-2-4-6-15)18-16(11-26)22(27)32-23-19(18)20(28-29-23)13-7-9-14(24)10-8-13/h2-10,18H,27H2,1H3,(H,28,29)
• InChI Key: HXNCBEHQLOAPEM-UHFFFAOYSA-N
• SMILES: CC1=NN(C(=C1C2C(=C(OC3=NNC(=C23)C4=CC=C(C=C4)Br)N)C#N)Cl)C5=CC=CC=C5

Description

6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile is not fully understood. However, studies have suggested that it may inhibit the activity of certain enzymes and proteins that are involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that 6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has anti-inflammatory and antioxidant effects. It has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been found to have neuroprotective effects in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile in lab experiments is its potential as a therapeutic agent for various diseases. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research on 6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile. One direction is to further investigate its potential as a therapeutic agent for Alzheimer's disease and diabetes. Another direction is to study its potential as a chemopreventive agent for cancer. Additionally, more research is needed to fully understand its mechanism of action and optimize its use in lab experiments.

Synthesis Methods

The synthesis of 6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile involves the reaction of 4-bromoacetophenone, 3-methyl-1-phenyl-1H-pyrazol-5-amine, ethyl cyanoacetate, and malononitrile in the presence of a catalyst. The reaction is carried out in a solvent such as ethanol or acetonitrile and under reflux conditions. The resulting product is then purified using column chromatography.

Scientific Research Applications

6-amino-3-(4-bromophenyl)-4-(5-chloro-3-methyl-1-phenyl-1H-pyrazol-4-yl)-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile has potential applications in various fields of scientific research. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential as a therapeutic agent for the treatment of Alzheimer's disease and diabetes.